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Compound Name: 2-Methoxyisonicotinamide
CAS No.: 105612-50-8
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Comparative Analysis: 2-
Methoxyisonicotinamide vs. Picolinamide
Executive Summary

This guide provides a technical comparison between Picolinamide (Pyridine-2-carboxamide)
and 2-Methoxyisonicotinamide (2-Methoxy-pyridine-4-carboxamide). While both are
pyridinecarboxamide derivatives used in pharmaceutical synthesis and crystal engineering,
their behaviors diverge significantly due to structural isomerism and substituent effects.

o Picolinamide is characterized by a strong intramolecular hydrogen bond that "locks" its
conformation, making it a potent bidentate ligand for metal chelation but a challenging
candidate for supramolecular networking.

o 2-Methoxyisonicotinamide lacks this intramolecular lock, functioning as a robust
intermolecular hydrogen bond donor/acceptor. It serves as a lipophilic bioisostere of
isonicotinamide, critical in the design of kinase inhibitors and WDR5 modulators where
solubility and specific steric fits are required.
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Part 1: Physicochemical Profile[1][2]

The following table contrasts the core properties of both compounds. Note the distinct
difference in acidity and lipophilicity driven by the methoxy substituent and the amide position.

Feature Picolinamide 2-Methoxyisonicotinamide

CAS Number 1452-77-3 105612-50-8

IUPAC Name Pyridine-2-carboxamide 2—methox¥pyridine—4—
carboxamide

Molecular Weight 122.12 g/mol 152.15 g/mol

Amide Position Ortho (2-position) Para (4-position)

Substituent None (H) Methoxy (-OCHs) at 2-position

LogP (Predicted) ~ -0.5 (Hydrophilic) ~ 0.8 (Moderately Lipophilic)

H-Bond Motif Intramolecular (N-H...N) Intermolecular (Amide Dimer)

Key Utility Metal Chelation, Co-former Drug Fragment, Bioisostere

Part 2: Structural Analysis & Causality
The "Picolinamide Lock" (Intramolecular Interference)

Picolinamide exhibits a phenomenon often cited in crystal engineering as the "ortho-effect.”
The amide hydrogen forms a stable 5-membered intramolecular hydrogen bond with the
pyridine nitrogen.

o Causality: This interaction (approx. 4—6 kcal/mol stability) satisfies the donor potential of the
amide internally.

o Consequence: Picolinamide is often a poor cocrystal former compared to its isomers
because breaking this internal bond to form intermolecular networks requires an energy
penalty. It prefers to exist as discrete monomers or bind to metal centers (e.g., Cu, Zn) where
it acts as a bidentate (N,O) chelator.
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The "Open Network" of 2-Methoxyisonicotinamide

In 2-Methoxyisonicotinamide, the amide is at the 4-position (para), geometrically preventing
intramolecular locking with the ring nitrogen.

o Causality: The amide group remains free to form the classic R2,2(8) supramolecular
heterosynthon (amide-amide dimer) or bind to drug targets.

o Methoxy Effect: The 2-methoxy group is electron-donating by resonance but withdrawing by
induction. Crucially, it increases the lipophilicity (LogP) of the molecule without disrupting the
hydrogen-bonding capability of the amide. This makes it an excellent "tunable" fragment for
drug discovery, where solubility and membrane permeability are key.

Visualization: H-Bonding Topologies

The diagram below illustrates the fundamental difference in hydrogen bonding availability
between the two compounds.
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Figure 1: Comparison of the intramolecular "lock™ in Picolinamide versus the intermolecular
networking potential of 2-Methoxyisonicotinamide.

Part 3: Experimental Protocols
Protocol A: Synthesis of 2-Methoxyisonicotinamide

This protocol describes the conversion of 2-chloroisonicotinic acid to the target amide. This
route is preferred over direct amidation of the chloro-amide to avoid hydrolysis side reactions.
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Prerequisites: 2-Chloroisonicotinic acid, Sodium Methoxide (NaOMe), Methanol (MeOH),
Thionyl Chloride (SOCI2), Ammonium Hydroxide (NH4OH).

» Nucleophilic Aromatic Substitution (SnAr):

o

Dissolve 2-Chloroisonicotinic acid (1.0 eq) in dry MeOH.

[¢]

Add NaOMe (2.5 eq) slowly at 0°C.

[¢]

Reflux the mixture for 12—16 hours. The methoxide displaces the chloride at the 2-position.

[e]

Validation: Monitor via TLC (Mobile phase: EtOAc/Hexane). The product spot should be
more polar than the starting material.

[e]

Acidify with HCI to precipitate 2-Methoxyisonicotinic acid. Filter and dry.

e Acid Chloride Formation:

[¢]

Suspend the dried acid intermediate in anhydrous Toluene.

[¢]

Add SOCIz (1.5 eq) and a catalytic drop of DMF.

[e]

Heat to 80°C for 3 hours until gas evolution (SOz, HCI) ceases and the solution clears.

Concentrate in vacuo to remove excess SOClIa.

o

o Amidation:

[e]

Dissolve the crude acid chloride in dry DCM (Dichloromethane).

[e]

Cool to 0°C and purge with NHs gas or add concentrated aqueous NH4OH dropwise
(biphasic system requires vigorous stirring).

[e]

Stir for 2 hours at room temperature.

(¢]

Purification: Wash the organic layer with water and brine. Recrystallize from Ethanol/Water
to yield 2-Methoxyisonicotinamide as white crystals (MP: ~150-151°C).
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Protocol B: Comparative Cocrystal Screening (Solvent-
Assisted Grinding)

This self-validating protocol determines the ability of each compound to form cocrystals with a
standard co-former (e.g., Fumaric Acid).

e Preparation:
o Weigh 1:1 molar equivalents of Picolinamide (Sample A) and Fumaric Acid.

o Weigh 1:1 molar equivalents of 2-Methoxyisonicotinamide (Sample B) and Fumaric
Acid.

e Grinding:
o Place Sample A in a stainless steel milling jar with 2 drops of Methanol.
o Place Sample B in a separate jar with 2 drops of Methanol.
o Mill at 30 Hz for 20 minutes (Liquid-Assisted Grinding).
» Analysis (PXRD):
o Analyze both powders using Powder X-Ray Diffraction.
o Validation Criteria: Look for new peaks distinct from the starting materials.

o Expected Result: Sample A (Picolinamide) often shows a physical mixture or weak
conversion due to the intramolecular H-bond competition. Sample B (2-
Methoxyisonicotinamide) typically shows a clean new phase (cocrystal) due to
accessible amide motifs.

Part 4: Synthetic Utility & Workflow

The following diagram outlines the synthetic pathway for 2-Methoxyisonicotinamide and its
downstream application in generating WDRS5 inhibitors, a class of cancer therapeutics.
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Figure 2: Synthetic route from chloropyridine precursor to the methoxy-amide scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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